Methyl 3-hydroxyhexanoate
Methyl 3-hydroxyhexanoate
3-Hydroxy fatty acid methyl ester. For use as standard in methanolysis assay and in biological systems.
3-hydroxy Hexanoic acid methyl ester is a hydroxylated fatty acid that is a volatile component and aromatic agent that has been found in Moro and Sanguinello blood orange juices, cape gooseberry flesh, papaya fruit, and pineapple. It is used as a flavoring agent in the food industry.
Methyl (±)-3-hydroxyhexanoate, also known as fema 3508 or methyl 3-hydroxycaproate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Methyl (±)-3-hydroxyhexanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl (±)-3-hydroxyhexanoate is primarily located in the cytoplasm. Methyl (±)-3-hydroxyhexanoate has a sweet, fruity, and juicy taste.
3-hydroxy Hexanoic acid methyl ester is a hydroxylated fatty acid that is a volatile component and aromatic agent that has been found in Moro and Sanguinello blood orange juices, cape gooseberry flesh, papaya fruit, and pineapple. It is used as a flavoring agent in the food industry.
Methyl (±)-3-hydroxyhexanoate, also known as fema 3508 or methyl 3-hydroxycaproate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Methyl (±)-3-hydroxyhexanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl (±)-3-hydroxyhexanoate is primarily located in the cytoplasm. Methyl (±)-3-hydroxyhexanoate has a sweet, fruity, and juicy taste.
Brand Name:
Vulcanchem
CAS No.:
21188-58-9
VCID:
VC21173955
InChI:
InChI=1S/C7H14O3/c1-3-4-6(8)5-7(9)10-2/h6,8H,3-5H2,1-2H3
SMILES:
CCCC(CC(=O)OC)O
Molecular Formula:
C7H14O3
Molecular Weight:
146.18 g/mol
Methyl 3-hydroxyhexanoate
CAS No.: 21188-58-9
Cat. No.: VC21173955
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Hydroxy fatty acid methyl ester. For use as standard in methanolysis assay and in biological systems. 3-hydroxy Hexanoic acid methyl ester is a hydroxylated fatty acid that is a volatile component and aromatic agent that has been found in Moro and Sanguinello blood orange juices, cape gooseberry flesh, papaya fruit, and pineapple. It is used as a flavoring agent in the food industry. Methyl (±)-3-hydroxyhexanoate, also known as fema 3508 or methyl 3-hydroxycaproate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Methyl (±)-3-hydroxyhexanoate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl (±)-3-hydroxyhexanoate is primarily located in the cytoplasm. Methyl (±)-3-hydroxyhexanoate has a sweet, fruity, and juicy taste. |
|---|---|
| CAS No. | 21188-58-9 |
| Molecular Formula | C7H14O3 |
| Molecular Weight | 146.18 g/mol |
| IUPAC Name | methyl 3-hydroxyhexanoate |
| Standard InChI | InChI=1S/C7H14O3/c1-3-4-6(8)5-7(9)10-2/h6,8H,3-5H2,1-2H3 |
| Standard InChI Key | ACCRBMDJCPPJDX-UHFFFAOYSA-N |
| SMILES | CCCC(CC(=O)OC)O |
| Canonical SMILES | CCCC(CC(=O)OC)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical liquid |
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